1. Home
  2. Product
  3. Alpertine
Alpertine Alpertine Alpertine is a member of piperazines.
Brand Name: Vulcanchem
CAS No.: 27076-46-6
VCID: VC0006952
InChI: InChI=1S/C25H31N3O4/c1-4-32-25(29)24-19(20-16-22(30-2)23(31-3)17-21(20)26-24)10-11-27-12-14-28(15-13-27)18-8-6-5-7-9-18/h5-9,16-17,26H,4,10-15H2,1-3H3
SMILES: CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)CCN3CCN(CC3)C4=CC=CC=C4
Molecular Formula: C25H31N3O4
Molecular Weight: 437.5 g/mol

Alpertine

CAS No.: 27076-46-6

Cat. No.: VC0006952

Molecular Formula: C25H31N3O4

Molecular Weight: 437.5 g/mol

* For research use only. Not for human or veterinary use.

Alpertine - 27076-46-6

Description Alpertine is a member of piperazines.
CAS No. 27076-46-6
Molecular Formula C25H31N3O4
Molecular Weight 437.5 g/mol
IUPAC Name ethyl 5,6-dimethoxy-3-[2-(4-phenylpiperazin-1-yl)ethyl]-1H-indole-2-carboxylate
Standard InChI InChI=1S/C25H31N3O4/c1-4-32-25(29)24-19(20-16-22(30-2)23(31-3)17-21(20)26-24)10-11-27-12-14-28(15-13-27)18-8-6-5-7-9-18/h5-9,16-17,26H,4,10-15H2,1-3H3
Standard InChI Key RXAVJRAUFOPBOO-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)CCN3CCN(CC3)C4=CC=CC=C4
Canonical SMILES CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)CCN3CCN(CC3)C4=CC=CC=C4

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator